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Compound of Interest

Compound Name: 2-Amino-2-methyl-1-propanol

Cat. No.: B013486

This guide provides critical safety and logistical information for the handling and disposal of 2-
Amino-2-methyl-1-propanol (CAS No. 124-68-5). Adherence to these procedures is essential
for ensuring a safe laboratory environment for researchers, scientists, and drug development
professionals. This substance is a combustible liquid that causes skin irritation and serious eye
irritation, and is harmful to aquatic life with long-lasting effects.[1][2][3][4]

Chemical and Physical Properties

Property Value

Molecular Formula C4H11NO[4]
Molecular Weight 89.14 g/mol [4][5][6]
Appearance Clear, light-colored liquid or solid[5][6]
Melting Point 24-28 °CJ[6]

Boiling Point 165 °C[6]

Flash Point 67 °C (closed cup)[7]
Density 0.934 g/mL at 25 °CJ6]
Vapor Density 3.0 (air = 1)[6][7]
Vapor Pressure <1 mmHg at 25 °C[6]
pKa 9.7 at 25 °C[6]
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Hazard Identification and Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[2]
[31[4]

Serious Eye Damage/Irritation 1/2

H318/H319: Causes serious
eye damage/irritation[2][3][4]

Chronic Aquatic Toxicity 3

H412: Harmful to aquatic life
with long lasting effects[3][4]

Flammable Liquids 4

Combustible liquid[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Amino-2-methyl-

1-propanol:

PPE Category

Specific Requirements

Eye and Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) standards. A face shield should also be
used.[4][8]

Hand Protection

Chemical-resistant, impervious gloves must be

worn. Inspect gloves prior to use.[2][8]

Body Protection

Wear a lab coat. For larger quantities or where
splashing is possible, use fire/flame resistant

and impervious clothing.[1]

Respiratory Protection

Use only in a well-ventilated area, preferably
under a chemical fume hood.[9] If exposure
limits are exceeded or irritation is experienced, a
full-face respirator with appropriate cartridges
should be used.[9]

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10020030&lang=EN
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://www.benchchem.com/product/b013486?utm_src=pdf-body
https://www.benchchem.com/product/b013486?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/18_936881731_2-Amino-2-Methyl-Propan-1-OL-CASNO-124-68-5-MSDS.pdf
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.fishersci.com/store/msds?partNumber=AC104060010&countryCode=US&language=en
https://pallavchemicals.com/msds/15406273102-Amino-2-Methyl-1-Propanol%20Extra%20Pure.pdf
https://www.echemi.com/sds/2-amino-2-methyl-1-propanol-pid_Seven3882.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2S_2_Methylamino_propan_1_OL.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls:

e Ensure a calibrated eye wash station and safety shower are readily accessible.
o Work in a well-ventilated area, such as a certified chemical fume hood.[9]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2]
Above 67°C, use a closed system and ventilation.[1]

 All equipment used when handling the product must be grounded to prevent static
discharges.[2][10]

e Have a chemical spill kit with inert absorbent material (e.g., sand, vermiculite) readily
available.[10]

Handling the Chemical:

e Avoid all personal contact, including inhalation of vapors or mists.[9]

Do not breathe dust, fume, gas, mist, vapors, or spray.[2]

Wash hands and any exposed skin thoroughly after handling.[2][11]

When handling, do not eat, drink, or smoke.[3]

Use non-sparking tools to prevent ignition.[1][9]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][9]
o Keep containers separated from strong oxidants and strong acids.[1][5]

o Keep away from heat, sparks, and open flames.[2][3]
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Emergency and Disposal Plan

First-Aid Measures
Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][2]

Immediately wash off with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ) S
clothing. Get medical attention if irritation

occurs.[1][2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) ] )

do. Continue rinsing. Seek immediate medical

attention.[1][2]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Give one or two glasses of water to drink.

Seek immediate medical attention.[1][2]

Spill Response

e Minor Spill:
o Evacuate unnecessary personnel.
o Wear appropriate PPE.
o Contain the spill using inert absorbent material (e.g., sand, vermiculite).[10]

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[5][10]

o Clean the spill area thoroughly.

e Major Spill:
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[e]

Evacuate the area immediately.[8]

o

Alert emergency services and your institution's environmental health and safety
department.

o

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[10]

[¢]

Prevent entry into waterways, sewers, basements, or confined areas.[5][10]

Disposal Plan

e Chemical Waste:

o Dispose of surplus and non-recyclable solutions to a licensed disposal company.[8] This
may involve incineration in a licensed facility.

o Do not allow the chemical to enter drains or sewer systems.[8] Discharge into the
environment must be avoided.[4][8]

o Contaminated Packaging:

o Contaminated packaging should be treated as hazardous waste and disposed of through
a licensed disposal company.

Workflow for Handling 2-Amino-2-methyl-1-propanol
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Workflow for Safe Handling of 2-Amino-2-methyl-1-propanol

1. Preparation
- Verify fume hood certification
- Check eye wash/safety shower
- Assemble PPE
- Prepare spill kit

Proceed with caution

2. Handling
- Don PPE
- Work in fume hood
- Use grounded equipment
- Avoid ignition sources

T
|

I
If not all is used or qubsequent usF

3. Storage

- Tightly sealed container
- Cool, dry, ventilated area

- Segregate from incompatibles

After use

Spill Response

- Evacuate No

- Contain with absorbent
- Collect with non-sparking tools

Y Y

4. Waste Collection
- Collect waste in labeled, sealed container

5. Disposal
- Arrange for licensed disposal
- Decontaminate empty containers

End of Process

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 2-Amino-2-methyl-1-propanol from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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